Cas no 100367-55-3 (5-nitropyridine-2-carbonitrile)

• Product Name: 5-nitropyridine-2-carbonitrile
• CAS No: 100367-55-3
• MF: C₆H₃N₃O₂
• MW: 149.106920480728
• MDL: MFCD07368184
• CID: 62144
• PubChem ID: 10261236
• Update Time: 2025-08-03

5-nitropyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Nitropicolinonitrile
• 2-PYRIDINECARBONITRILE, 5-NITRO-
• 6-CYANO-3-NITROPYRIDINE
• 5-nitropyridine-2-carbonitrile
• 2-Pyridinecarbonitrile,5-nitro-(9CI)
• 2-Cyano-5-nitropyridine
• SY013181
• DS-0629
• PB15869
• DTXSID80437411
• AKOS006285810
• YZDHDHMJKCKESU-UHFFFAOYSA-N
• 5-nitro-2-pyridinecarbonitrile
• 100367-55-3
• MFCD07368184
• SCHEMBL4016419
• J-517883
• AC-6784
• 5-Nitro-picolinonitrile
• A800111
• METHYL6-[(AMINOCARBONOTHIOYL)AMINO]HEXANOATE
• AMY33600
• FT-0647746
• CS-W003373
• EN300-82649
• DB-028022

• MDL： MFCD07368184
• Inchi： 1S/C6H3N3O2/c7-3-5-1-2-6(4-8-5)9(10)11/h1-2,4H
• InChI Key： YZDHDHMJKCKESU-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=NC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 149.02300
• Monoisotopic Mass: 149.022526347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 82.5Ų

Experimental Properties

• Color/Form: Green solid
• Density: 1.41
• Melting Point: No data available
• Boiling Point: 344.5°C at 760 mmHg
• Flash Point: 162.2℃
• Refractive Index: 1.583
• PSA: 82.50000
• LogP: 1.38468

5-nitropyridine-2-carbonitrile Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on 5-nitropyridine-2-carbonitrile

Recent Advances in the Study of 5-Nitropyridine-2-carbonitrile (CAS: 100367-55-3) in Chemical Biology and Pharmaceutical Research

5-Nitropyridine-2-carbonitrile (CAS: 100367-55-3) is a nitropyridine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a key intermediate in the synthesis of various bioactive molecules, including potential drug candidates. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology, infectious diseases, and central nervous system disorders. The unique chemical properties of 5-nitropyridine-2-carbonitrile, such as its electron-withdrawing nitro group and the reactive nitrile functionality, make it a valuable building block for medicinal chemistry.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the use of 5-nitropyridine-2-carbonitrile as a precursor for the synthesis of kinase inhibitors. The study demonstrated that derivatives of this compound exhibited potent inhibitory activity against several tyrosine kinases implicated in cancer progression. The researchers employed a combination of computational modeling and high-throughput screening to identify the most promising candidates, with one derivative showing nanomolar potency against EGFR (epidermal growth factor receptor) mutants. These findings highlight the potential of 5-nitropyridine-2-carbonitrile-based compounds in targeted cancer therapies.

Another recent application of 5-nitropyridine-2-carbonitrile was reported in the field of antimicrobial research. A 2022 study in Bioorganic & Medicinal Chemistry Letters described the synthesis of novel antimicrobial agents using this compound as a starting material. The resulting derivatives displayed broad-spectrum activity against both Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. Mechanistic studies suggested that these compounds interfere with bacterial cell wall synthesis, offering a potential new approach to combat antibiotic resistance. The study also noted the favorable pharmacokinetic properties of these derivatives, which could facilitate their development as clinical candidates.

The role of 5-nitropyridine-2-carbonitrile in central nervous system drug discovery has also been explored. A 2023 preprint in ChemRxiv detailed its use in the design of novel GABA-A receptor modulators. Researchers found that specific modifications to the 5-nitropyridine-2-carbonitrile scaffold could yield compounds with selective anxiolytic effects without the sedative side effects commonly associated with benzodiazepines. This research opens new avenues for developing safer treatments for anxiety disorders and other neurological conditions.

From a synthetic chemistry perspective, recent advancements have focused on developing more efficient and sustainable methods for producing 5-nitropyridine-2-carbonitrile. A 2023 paper in Green Chemistry described a catalytic nitration process that significantly reduces the environmental impact of its synthesis while maintaining high yields. This development is particularly important as the pharmaceutical industry moves toward greener manufacturing practices.

Looking forward, the versatility of 5-nitropyridine-2-carbonitrile suggests it will continue to play an important role in drug discovery. Current research trends indicate growing interest in its application for PROTAC (proteolysis targeting chimera) development and covalent inhibitor design. As our understanding of its chemical biology expands, we can anticipate seeing more clinical candidates derived from this scaffold in the coming years.